Cas no 1132709-15-9 ((1R,2R)-Bortezomib)

• Product Name: (1R,2R)-Bortezomib
• CAS No: 1132709-15-9
• Molecular Formula: C₁₉H₂₅BN₄O₄
• Molecular Weight: 384.2372
• CID: 1030966
• PubChem ID: 59476170

(1R,2R)-Bortezomib Properties

Names and Identifiers

• ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronic acid
• (1R,2R)-Bortezomib
• [(1R)-3-methyl-1-[[(2R)-3-phenyl-2-(pyrazine-2-carbonylamino)propanoyl]amino]butyl]boronic acid
• Bortezomib Impurity H
• N-[(1R)-1-Borono-3-methylbutyl]-Nalpha-(pyrazine-2-carbonyl)-D-phenylalaninamide
• Boronic acid, B-[(1R)-3-methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]-; B-[(1R)-3-Methyl-1-[[(2R)-1-oxo-3-phenyl-2-[(2-pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid; bortezomib diastereomer (R,R) (USP); bortezomib related compound A (USP)
• PD194091
• BDBM50571512
• GXJABQQUPOEUTA-WBVHZDCISA-N
• SCHEMBL8049740
• Bortezomib Impurity (R,R-Isomer)
• AKOS016844849
• ((R)-3-Methyl-1-((R)-3-phenyl-2-(pyrazine-2-carboxamido)propanamido)butyl)boronicacid
• 1132709-15-9
• (1R,2R)-Bortezomib (>85%)
• CHEMBL4858320
• DTXSID10732163

• MDL： MFCD26940312
• InChIKey： GXJABQQUPOEUTA-WBVHZDCISA-N
• Inchi： InChI=1S/C19H25BN4O4/c1-13(2)10-17(20(27)28)24-18(25)15(11-14-6-4-3-5-7-14)23-19(26)16-12-21-8-9-22-16/h3-9,12-13,15,17,27-28H,10-11H2,1-2H3,(H,23,26)(H,24,25)/t15-,17+/m1/s1
• SMILES： CC(C[C@H](NC([C@H](NC(C1=CN=CC=N1)=O)CC2=CC=CC=C2)=O)B(O)O)C

Computed Properties

• Exact Mass: 384.1968855g/mol
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 11
• Monoisotopic Mass: 384.1968855g/mol
• Heavy Atom Count: 28
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 124Ų